molecular formula C41H53NO11 B191731 Liwaconitine CAS No. 86408-15-3

Liwaconitine

Cat. No. B191731
CAS RN: 86408-15-3
M. Wt: 735.9 g/mol
InChI Key: RYCIRRXOFHVZHA-OTKWNMINSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Liwaconitine is a natural alkaloid that is found in the roots of the plant Aconitum angustius. It has been used in traditional Chinese medicine for centuries as a painkiller and anti-inflammatory agent. In recent years, liwaconitine has gained attention for its potential use in scientific research due to its unique chemical properties.

Scientific Research Applications

  • Cardiac Applications : Lappaconitine has been shown to block cloned human heart sodium channels, suggesting potential use in treating heart conditions (Wright, 2001).

  • Pain Management : It is used broadly as a non-addictive potent analgesic, particularly for cancer and postoperative pain. Lappaconitine has been shown to possess significant analgesic effects in various inflammatory pain models (Yang et al., 2015); (Ming, 2003).

  • Anti-Inflammatory Properties : Novel lappaconitine derivatives have been synthesized and evaluated for their anti-inflammatory potential, showing effectiveness in inhibiting key inflammatory mediators (Pang et al., 2019).

  • Cancer Therapy : Lappaconitine sulfate has demonstrated apoptosis-inducing effects in human colon cancer cells, providing insights into its potential as an anti-cancer agent (Qu et al., 2019).

  • Neurological Applications : Studies have shown that lappaconitine can inhibit neuronal excitability in rat hippocampal slices, indicating potential applications in treating conditions like epilepsy (Ameri et al., 1996).

  • Pharmacokinetics and Metabolism : Research has been conducted to understand the metabolism of lappaconitine in liver microsomes and in vivo, providing critical insights for its safe and effective use (Yang et al., 2015).

  • Formulations for Enhanced Delivery : Due to its poor water solubility and sensitivity to light, efforts have been made to develop new formulations of lappaconitine for different therapeutic purposes, enhancing its clinical applicability (Si-s, 2014).

  • Other Applications : Lappaconitine has also been evaluated for its effects on non-small cell lung cancer in vitro, showcasing its cytotoxic effect and potential molecular mechanisms (Sheng et al., 2014).

properties

CAS RN

86408-15-3

Product Name

Liwaconitine

Molecular Formula

C41H53NO11

Molecular Weight

735.9 g/mol

IUPAC Name

[(2R,3R,4R,5S,6S,13S,17R)-11-ethyl-5-hydroxy-6,16,18-trimethoxy-8-(4-methoxybenzoyl)oxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] 4-methoxybenzoate

InChI

InChI=1S/C41H53NO11/c1-8-42-21-38(22-46-2)18-17-28(49-5)41-27-19-39(45)29(50-6)20-40(31(34(41)42)32(51-7)33(38)41,53-37(44)24-11-15-26(48-4)16-12-24)30(27)35(39)52-36(43)23-9-13-25(47-3)14-10-23/h9-16,27-35,45H,8,17-22H2,1-7H3/t27-,28?,29+,30-,31?,32?,33-,34?,35-,38+,39+,40?,41?/m1/s1

InChI Key

RYCIRRXOFHVZHA-OTKWNMINSA-N

Isomeric SMILES

CCN1C[C@@]2(CC[C@@H](C34[C@@H]2[C@H](C(C31)C5(C[C@@H]([C@]6(C[C@@H]4[C@@H]5[C@H]6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC

SMILES

CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC

Canonical SMILES

CCN1CC2(CCC(C34C2C(C(C31)C5(CC(C6(CC4C5C6OC(=O)C7=CC=C(C=C7)OC)O)OC)OC(=O)C8=CC=C(C=C8)OC)OC)OC)COC

synonyms

8-O-(4-Methoxybenzoyl-forestine

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Liwaconitine
Reactant of Route 2
Reactant of Route 2
Liwaconitine
Reactant of Route 3
Liwaconitine
Reactant of Route 4
Liwaconitine
Reactant of Route 5
Reactant of Route 5
Liwaconitine
Reactant of Route 6
Reactant of Route 6
Liwaconitine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.